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Compound of Interest

Compound Name: 2-Bromo-6-methyl-4-nitropyridine

Cat. No.: B1282704 Get Quote

Essential Safety and Handling of 2-Bromo-6-
methyl-4-nitropyridine
For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents like 2-Bromo-6-methyl-4-nitropyridine are paramount to

ensuring laboratory safety and regulatory compliance. This guide provides essential, immediate

safety and logistical information, including operational and disposal plans, to minimize risks and

environmental impact.

Chemical Identifier:

Name: 2-Bromo-6-methyl-4-nitropyridine

CAS Number: 97944-46-2[1][2]

Molecular Formula: C₆H₅BrN₂O₂[1][3]

Hazard Summary: This compound is classified as hazardous. It is harmful if swallowed, in

contact with skin, or if inhaled.[3][4] It is also known to cause skin and serious eye irritation.[3]

[4]
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Appropriate personal protective equipment must be worn at all times when handling 2-Bromo-
6-methyl-4-nitropyridine to prevent exposure.

PPE Item Specification Purpose

Gloves
Chemical-resistant (e.g., Butyl

rubber or Nitrile)
To prevent skin contact.[5]

Eye Protection
Safety glasses with side-

shields or goggles

To protect eyes from splashes.

[5]

Lab Coat Standard laboratory coat To protect clothing and skin.[5]

Respiratory Protection
Use in a well-ventilated area or

fume hood

To avoid inhalation of vapors

or dust.[5][6]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to the following procedural steps is critical for the safe handling of 2-Bromo-6-
methyl-4-nitropyridine.

Preparation and Engineering Controls:

Always work within a properly functioning and certified laboratory chemical fume hood to

minimize inhalation exposure.[5][6]

Ensure that an emergency eyewash station and safety shower are readily accessible and

within close proximity to the work area.[6][7]

Before starting, ensure the work area is clean and free of incompatible materials.

Donning PPE:

Put on a lab coat, ensuring it is fully buttoned.

Wear appropriate chemical-resistant gloves. Nitrile gloves are a common choice, but it is

always best to check the manufacturer's glove compatibility chart.[5]
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Wear safety goggles or glasses with side shields to protect your eyes.[5]

Handling the Compound:

Handle 2-Bromo-6-methyl-4-nitropyridine as a solid to avoid creating dust.

Avoid direct contact with skin, eyes, and clothing.[8]

Do not eat, drink, or smoke in the area where the chemical is handled.[6]

Use spark-proof tools and avoid sources of ignition, as nitrated compounds can be

reactive.[9]

Storage:

Store in a cool, dry, and well-ventilated area in a tightly sealed, compatible container.[1]

The storage temperature should be between 2-8°C in an inert atmosphere.[1]

Store away from incompatible materials such as strong oxidizing agents and acids.[7]

The storage container must be clearly labeled with the chemical name and hazard

warnings.[10]

In Case of a Spill:

For small spills, absorb the material with an inert, non-combustible absorbent such as

vermiculite or sand.[10]

For large spills, evacuate the area and contact your institution's Environmental Health and

Safety (EHS) department immediately.[10]

Ensure adequate ventilation during cleanup.[9]

Disposal Plan
The disposal of 2-Bromo-6-methyl-4-nitropyridine and its contaminated materials must be

handled as hazardous waste in accordance with all federal, state, and local regulations.
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Waste Identification and Segregation:

All materials contaminated with 2-Bromo-6-methyl-4-nitropyridine, including the pure

substance, solutions, and any contaminated lab supplies (e.g., gloves, absorbent

materials), must be treated as hazardous waste.[10]

Containerization:

Collect all waste in a designated, properly sealed, and clearly labeled hazardous waste

container.[10]

The container should be made of a compatible material to prevent any chemical reactions.

[10]

Labeling:

The waste container must be clearly labeled with "Hazardous Waste" and the full chemical

name, "2-Bromo-6-methyl-4-nitropyridine".[10]

Storage of Waste:

Store the sealed and labeled waste container in a designated, well-ventilated, and secure

satellite accumulation area until it is collected by a licensed hazardous waste management

company.[10]

Final Disposal:

Disposal should be carried out by a licensed professional waste disposal service, which

will typically use high-temperature incineration.[10][11]

Do not dispose of this chemical down the drain or in regular trash.[9]

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling and disposal of 2-Bromo-6-methyl-4-nitropyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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